3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(5-chlorofuran-2-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C13H10ClNO4/c14-11-5-4-10(19-11)12(16)15-7-8-2-1-3-9(6-8)13(17)18/h1-6H,7H2,(H,15,16)(H,17,18)
• InChI Key: PBVWKOWFGAXVJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)CNC(=O)C2=CC=C(O2)Cl
• Molecular Formula: C13H10ClNO4
• Molecular Weight: 279.67 g/mol

Description

3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid, also known as CFM-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CFM-2 is a derivative of salicylic acid and has been found to exhibit anti-inflammatory and analgesic properties.

Mechanism of Action

3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. iNOS is an enzyme that is responsible for the production of nitric oxide, which is involved in inflammation and pain. By inhibiting the activity of these enzymes, 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid reduces inflammation and pain.
Biochemical and Physiological Effects:
3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has been found to exhibit a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It has also been found to reduce the production of nitric oxide, which is involved in inflammation and pain. 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has been found to exhibit analgesic properties by reducing the production of prostaglandins, which are responsible for pain and inflammation.

Advantages and Limitations for Lab Experiments

3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in relatively large quantities. It has also been found to be stable under a wide range of conditions. However, one limitation of 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid is that it can be expensive to synthesize, which may limit its use in some experiments.

Future Directions

3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has several potential future directions for research. One area of research is in the development of new anti-inflammatory and analgesic drugs. 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has been found to exhibit potent anti-inflammatory and analgesic properties, and further research may lead to the development of new drugs based on 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid. Another area of research is in the treatment of inflammatory diseases. 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has been found to exhibit anti-inflammatory properties, and further research may lead to the development of new treatments for inflammatory diseases. Finally, 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid may have potential applications in the field of cancer research. 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has been found to inhibit the activity of COX-2 and iNOS, which are involved in cancer progression. Further research may lead to the development of new cancer treatments based on 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid.

Synthesis Methods

3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid can be synthesized through a multi-step process involving the reaction of salicylic acid with various reagents. The first step involves the acetylation of salicylic acid to form acetylsalicylic acid. This is followed by the reaction of acetylsalicylic acid with thionyl chloride to form 2-chlorobenzoylsalicylic acid. The final step involves the reaction of 2-chlorobenzoylsalicylic acid with 5-chlorofurfural to form 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid.

Scientific Research Applications

3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has been extensively studied for its potential applications in various fields. One of the primary areas of research is in the treatment of inflammatory diseases. 3-[[(5-Chlorofuran-2-carbonyl)amino]methyl]benzoic acid has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. It has also been found to exhibit analgesic properties by inhibiting the production of prostaglandins, which are responsible for pain and inflammation.